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  4. Dimethyl 5-[2,5-dimethyl-3-[2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate
Dimethyl 5-[2,5-dimethyl-3-[2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate Dimethyl 5-[2,5-dimethyl-3-[2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate
Brand Name: Vulcanchem
CAS No.: 315692-04-7
VCID: VC0381042
InChI: InChI=1S/C27H25N3O5S2/c1-14-8-20(15(2)30(14)18-10-16(26(32)34-3)9-17(11-18)27(33)35-4)21(31)12-36-24-23-19-6-5-7-22(19)37-25(23)29-13-28-24/h8-11,13H,5-7,12H2,1-4H3
SMILES: CC1=CC(=C(N1C2=CC(=CC(=C2)C(=O)OC)C(=O)OC)C)C(=O)CSC3=NC=NC4=C3C5=C(S4)CCC5
Molecular Formula: C27H25N3O5S2
Molecular Weight: 535.6g/mol

Dimethyl 5-[2,5-dimethyl-3-[2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate

CAS No.: 315692-04-7

Main Products

VCID: VC0381042

Molecular Formula: C27H25N3O5S2

Molecular Weight: 535.6g/mol

Dimethyl 5-[2,5-dimethyl-3-[2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate - 315692-04-7

CAS No. 315692-04-7
Product Name Dimethyl 5-[2,5-dimethyl-3-[2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate
Molecular Formula C27H25N3O5S2
Molecular Weight 535.6g/mol
IUPAC Name dimethyl 5-[2,5-dimethyl-3-[2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)acetyl]pyrrol-1-yl]benzene-1,3-dicarboxylate
Standard InChI InChI=1S/C27H25N3O5S2/c1-14-8-20(15(2)30(14)18-10-16(26(32)34-3)9-17(11-18)27(33)35-4)21(31)12-36-24-23-19-6-5-7-22(19)37-25(23)29-13-28-24/h8-11,13H,5-7,12H2,1-4H3
Standard InChIKey YYOYRIJQCGBAPC-UHFFFAOYSA-N
SMILES CC1=CC(=C(N1C2=CC(=CC(=C2)C(=O)OC)C(=O)OC)C)C(=O)CSC3=NC=NC4=C3C5=C(S4)CCC5
Canonical SMILES CC1=CC(=C(N1C2=CC(=CC(=C2)C(=O)OC)C(=O)OC)C)C(=O)CSC3=NC=NC4=C3C5=C(S4)CCC5
PubChem Compound 1742384
Last Modified Nov 11 2021
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